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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Silver picrate is a dangerously explosive material. Its synthesis and handling

should only be attempted by experienced professionals in a specialized laboratory equipped for

handling explosives. This document is for informational purposes only and does not constitute

a recommendation or endorsement for the synthesis or use of this compound.

Introduction
Silver picrate (AgC₆H₂(NO₂)₃O) is an inorganic-organic salt formed from the silver(I) ion (Ag⁺)

and the picrate anion, derived from picric acid (2,4,6-trinitrophenol).[1] It is a yellow to orange

crystalline solid known for its extreme sensitivity to shock, friction, heat, and drying, making it

one of the most hazardous known silver salts.[1] Due to its dangerously explosive nature,

silver picrate has no practical industrial or laboratory applications and is primarily of academic

and historical interest in the study of energetic materials.[1] This guide provides a

comprehensive overview of its synthesis and properties, compiled from available literature.

Synthesis
Direct, detailed, and modern experimental protocols for the synthesis of silver picrate are

scarce due to its extreme hazard. However, the general synthesis follows the principles of

metal salt formation from picric acid. The following is a generalized protocol derived from the

synthesis of other metal picrates and should be treated with extreme caution.[2][3]
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Generalized Experimental Protocol
Materials:

Picric acid (C₆H₃N₃O₇)

Silver nitrate (AgNO₃) or another soluble silver salt

Deionized water

Ethanol (for washing)

Acetone (optional, for washing)

Procedure:

Preparation of Picric Acid Solution: A dilute aqueous solution of picric acid is prepared.

Gentle heating may be required to fully dissolve the picric acid, but this should be done with

extreme care to avoid overheating.

Preparation of Silver Salt Solution: A dilute aqueous solution of a soluble silver salt, such as

silver nitrate, is prepared separately.

Precipitation: The silver salt solution is slowly added to the picric acid solution with constant,

gentle stirring. The formation of a yellow precipitate of silver picrate should be observed.

The reaction is a metathesis reaction where the silver ion replaces the acidic proton of the

picric acid.

Isolation and Washing: The precipitate is isolated by filtration. The collected silver picrate
must be kept wet with at least 30% water by mass to reduce its sensitivity to shock and

friction.[4][5] The wet solid is then washed with small portions of cold deionized water,

followed by ethanol or acetone to remove any unreacted starting materials.[6]

Storage: The silver picrate must be stored wet in a designated explosives storage facility. It

should never be allowed to dry completely, as the dried material is extremely sensitive to

heat, flame, friction, or shock and may explode.[4]
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Properties of Silver Picrate
Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of silver picrate.

Property Value Reference(s)

Molecular Formula C₆H₂AgN₃O₇ [6][7]

Molecular Weight 335.96 g/mol [4][6]

Appearance

Yellow to orange crystalline

material; white to light tan solid

paste when wetted with water.

[1][6][7]

Solubility

Sparingly soluble in water (~1

part in 50 parts H₂O). Slightly

soluble in alcohol and acetone.

Insoluble in ether and

chloroform.

[1][6][8]

Melting Point
N/A (Decomposes upon

heating)
[7]

Boiling Point

303.6°C at 760 mmHg (Note:

This is likely the boiling point of

a related compound, as silver

picrate decomposes violently

before boiling)

[7]

Density 1.856 g/cm³ [7]

Flash Point 133.9°C [7]

Vapor Pressure 0.000514 mmHg at 25°C [7]

Structural and Stability Characteristics
Silver picrate is composed of a silver(I) cation electrostatically coordinated to the oxygen atom

of the picrate anion.[1] The picrate anion's structure, with a phenolic ring substituted by three

electron-withdrawing nitro groups, creates a highly conjugated π-system that contributes to the
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compound's color and energetic instability.[1] The bond between the soft silver(I) cation and the

hard oxygen donor of the picrate is weak, and the lattice becomes particularly unstable as it

loses water of hydration, which increases its mechanical sensitivity.[1] The molecule possesses

a mixed oxidizer-fuel character, with the oxygen-rich nitro groups acting as the oxidizer and the

organic backbone serving as the fuel.[1]
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Caption: Generalized workflow for the synthesis of silver picrate.
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Caption: Logical relationship of hazards associated with silver picrate.

Applications and Relevance in Research
Historically, some metal picrates have been investigated for medicinal and antiseptic

properties.[9] Silver picrate itself has been mentioned as an antiprotozoal agent.[8] However,

due to its extreme instability, its use in any application, especially in a biological or

pharmaceutical context, is not feasible or safe with modern standards.[1] The primary

relevance of silver picrate in contemporary research is in the field of energetic materials and

safety studies, where it serves as an example of a highly sensitive and dangerous compound.

[1] While silver compounds and nanoparticles, in general, are subjects of interest for their

antimicrobial properties, silver picrate is not a viable candidate for such applications due to its

explosive nature.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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